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Abstract

This guide provides a detailed overview and practical protocols for the synthesis of
conformationally constrained methionine analogs, a class of molecules with significant potential
in drug discovery and chemical biology. By restricting the rotational freedom of the methionine
side chain, researchers can enhance metabolic stability, improve binding affinity, and fine-tune
the pharmacological properties of peptides and small molecules. This document outlines the
scientific rationale for conformational constraint, offers step-by-step synthetic protocols for
producing cyclopropyl and azetidine-containing methionine analogs, and details essential
characterization and quality control techniques.

Introduction: The Value of Rigidity in Drug Design

Methionine, a sulfur-containing essential amino acid, plays a crucial role in numerous biological
processes, including protein synthesis and cellular metabolism.[1][2][3] Its flexible, unbranched
side chain, while vital for its natural functions, can be a liability in drug design. This
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conformational flexibility can lead to non-specific binding to multiple receptors and increased
susceptibility to metabolic degradation, particularly oxidation of the thioether.

Constraining the conformation of amino acid side chains is a powerful strategy in medicinal
chemistry to overcome these limitations.[4][5][6] By incorporating the side chain into a cyclic
structure, the number of accessible low-energy conformations is significantly reduced. This pre-
organization can lead to a more favorable binding entropy upon interaction with a biological
target, potentially increasing potency and selectivity.[4][7] Furthermore, the structural
modifications inherent in creating these analogs can block sites of metabolism, thereby
enhancing the pharmacokinetic profile of a drug candidate. This guide focuses on two
prominent classes of conformationally constrained methionine analogs: those containing
cyclopropane and azetidine rings.

Scientific Background: Principles of Conformational
Constraint

The side chain of natural L-methionine possesses four rotatable single bonds, allowing it to
adopt a vast number of conformations in solution. This flexibility is essential for its diverse roles
but presents a challenge for rational drug design. The goal of conformational constraint is to
limit this rotational freedom, effectively "locking" the side chain into a more defined orientation
that mimics the bioactive conformation required for target engagement.

Two effective strategies for achieving this are:

e Cyclopropanation: Introducing a cyclopropane ring into the side chain is a common and
effective method. The rigid, three-membered ring drastically limits bond rotation. Depending
on the synthetic route, different isomers of 2,3-methanomethionine or cyclopropylmethyl-
glycine derivatives can be synthesized, each presenting the thioether moiety in a unique
spatial vector. The unique stereoelectronic properties of the cyclopropy! group can also
enhance metabolic stability.[8][9][10][11]

o Heterocyclic Scaffolds: Incorporating the side chain into a four-membered azetidine ring is
another powerful approach.[12][13][14] Azetidine-containing amino acids are rigid, polar, and
stable building blocks. Synthesizing an analog like (S)-2-amino-4-(azetidin-1-yl)-4-
oxobutanoic acid effectively tethers the terminal methyl group back toward the amino acid
backbone, creating a compact and highly constrained structure.
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The choice of constraining strategy depends on the specific goals of the research, including the
desired vector of the sulfur atom and the overall physicochemical properties of the target
molecule.

Figure 1. Conceptual diagram illustrating how synthetic modifications reduce the
conformational space of methionine.

Featured Synthetic Protocols

The following protocols provide step-by-step methodologies for the synthesis of key
intermediates and protected amino acid analogs. Standard laboratory safety practices,
including the use of personal protective equipment (PPE), should be followed at all times.

Protocol 1. Synthesis of N-Boc-Protected (1-
aminocyclopropyl)methanethiol
This protocol describes a key step in the synthesis of a cyclopropyl-constrained methionine

analog, focusing on the creation of the core aminocyclopropyl structure. This approach often
starts with the alkylation of a malonate derivative to introduce the desired side chain.[15][16]
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Figure 2. High-level workflow for the synthesis of a cyclopropyl methionine analog precursor.

N-Boc-1-amino-1-cyclopropanecarboxylic acid

e Borane-tetrahydrofuran complex (BHs-THF), 1M in THF

o Triphenylphosphine (PPhs)

» Diisopropyl azodicarboxylate (DIAD)

» Thioacetic acid

e Lithium hydroxide (LiOH)

e Anhydrous Tetrahydrofuran (THF)

e Methanol (MeOH), Dichloromethane (DCM), Ethyl Acetate (EtOAC)
e Saturated aqueous sodium bicarbonate (NaHCOs), Brine

o Anhydrous magnesium sulfate (MgSOa)

» Round-bottom flasks, magnetic stirrer, ice bath, rotary evaporator
e Thin Layer Chromatography (TLC) plates (silica gel)

Step 1: Reduction of the Carboxylic Acid

Dissolve N-Boc-1-amino-1-cyclopropanecarboxylic acid (1.0 eq) in anhydrous THF in a
round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution to 0 °C using an ice bath.
o Slowly add borane-THF complex (1.1 eq) dropwise to the stirred solution.

 After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature for 12-16 hours.

» Monitor the reaction progress by TLC until the starting material is consumed.
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e Cool the reaction back to 0 °C and cautiously quench by the slow addition of methanol until
gas evolution ceases.

* Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
alcohol, N-Boc-(1-aminocyclopropyl)methanol.

Expert Insight: The use of BHs THF is a mild and effective way to reduce the carboxylic acid
without affecting the Boc protecting group. Quenching with methanol at O °C is a critical safety

step to control the exothermic reaction with unreacted borane.

Step 2: Mitsunobu Reaction for Thioacetate Formation

» Dissolve the crude alcohol from Step 1 (1.0 eq) and triphenylphosphine (1.5 eq) in
anhydrous THF under an inert atmosphere.

e Cool the mixture to 0 °C in an ice bath.

o Add diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the solution, which should turn
into a cloudy yellow or orange mixture.

e Add thioacetic acid (1.2 eq) dropwise.
» Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor by TLC.
¢ Once the reaction is complete, concentrate the mixture in vacuo.

» Purify the crude residue by flash column chromatography on silica gel (e.qg., using a
hexane/ethyl acetate gradient) to isolate the thioacetate intermediate.

Step 3: Hydrolysis to the Thiol

o Dissolve the purified thioacetate (1.0 eq) in a mixture of methanol and THF (e.g., 3:1 ratio).
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Degas the solution by bubbling nitrogen through it for 15 minutes to prevent disulfide bond
formation.

Add an aqueous solution of lithium hydroxide (2.0 eq).

Stir the reaction at room temperature for 2-3 hours.
Neutralize the reaction mixture by adding 1M HCI until pH ~7.
Extract the product with ethyl acetate (3x).

Wash the combined organic layers with brine, dry over anhydrous MgSOa4, filter, and
concentrate under reduced pressure to yield the final product.

Protocol 2: Synthesis of Boc-Azetidine-Methionine Analog Precursor

This protocol outlines the synthesis of a protected azetidine-2-carboxylate, a core structure for

building azetidine-containing methionine analogs. The synthesis often involves the cyclization

of a y-functionalized amino acid precursor.[17][18]

L-Aspartic acid

Di-tert-butyl dicarbonate ((Boc)20)[19][20][21]

Benzyl bromide

Sodium hydride (NaH), 60% dispersion in mineral oil
Anhydrous Dimethylformamide (DMF), Dichloromethane (DCM)
Sodium hydroxide (NaOH)

1M Hydrochloric acid (HCI)

Standard glassware for organic synthesis

Step 1: Orthogonal Protection of L-Aspartic Acid
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e Protect the a-amino group of L-aspartic acid with (Boc)20 using a standard procedure (e.g.,
in a dioxane/water mixture with NaOH).[20]

« Esterify the side-chain carboxylic acid. Dissolve the N-Boc-aspartic acid (1.0 eq) in DMF. Add
potassium bicarbonate (1.1 eq) and benzyl bromide (1.1 eq). Stir at room temperature for 24
hours.

o Work up by diluting with water and extracting with ethyl acetate. The organic layer is washed
with brine, dried, and concentrated to give Boc-Asp(OBn)-OH.

Step 2: Reduction and Mesylation

» Reduce the a-carboxylic acid of Boc-Asp(OBn)-OH to the corresponding alcohol using
BHs-THF as described in Protocol 1, Step 1.

» Dissolve the resulting alcohol (1.0 eq) in anhydrous DCM and cool to 0 °C.

¢ Add triethylamine (1.5 eq) followed by dropwise addition of methanesulfonyl chloride (1.2
eq).

e Stir at 0 °C for 1 hour. Wash the reaction mixture with cold 1M HCI, saturated NaHCOs, and
brine. Dry the organic layer over MgSOa4 and concentrate to yield the crude mesylate.

Step 3: Intramolecular Cyclization

Dissolve the crude mesylate (1.0 eq) in anhydrous DMF.

o Carefully add sodium hydride (1.2 eq) portion-wise at 0 °C.
 Allow the reaction to warm to room temperature and stir overnight.
¢ Quench the reaction by the slow addition of water.

o Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over
MgSOa, and concentrate.

o Purify by flash column chromatography to yield N-Boc-azetidine-2-carboxylate benzyl ester.
This product can be further elaborated to the final methionine analog.
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Expert Insight: The use of an orthogonal protection strategy (Boc for the amine, Benzyl for the
side chain) is crucial. It allows for the selective deprotection and modification of different
functional groups throughout the synthesis. The intramolecular cyclization is driven by the
deprotonation of the Boc-protected amine, which then acts as a nucleophile to displace the

mesylate.

Characterization and Quality Control

Successful synthesis must be confirmed through rigorous analytical techniques.
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Technique

Purpose

Expected Observations

1H and 3C NMR

Structural verification and

purity assessment.

Confirms the presence of
characteristic peaks for the
cyclopropyl or azetidine ring,
the Boc protecting group, and
the thioether moiety. The
integration of peaks should
correspond to the expected

number of protons.

Mass Spectrometry (MS)

Molecular weight confirmation.

The observed m/z value
should match the calculated
molecular weight of the target
compound (e.g., [M+H]*,
[M+Nal]*).

Chiral HPLC/SFC

Enantiomeric purity

assessment.

For stereoselective syntheses,
analysis on a chiral stationary
phase should show a single
major peak, confirming high
enantiomeric excess (ee). This
often requires derivatization.
[22][23][24][25]

Infrared (IR) Spectroscopy

Functional group identification.

Confirms the presence of key
functional groups such as C=0
(carbamate, ester), N-H
(amine), and S-H (thiol).

Troubleshooting Guide
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Problem

Potential Cause(s)

Suggested Solution(s)

Low yield in cyclization step

Incomplete activation of the
leaving group (e.g.,
mesylation). Steric hindrance.
Base is not strong enough or is

sterically hindered.

Ensure anhydrous conditions
for mesylation. Consider a
more reactive leaving group
(e.g., tosylate or triflate). Use a
stronger, non-nucleophilic
base like NaH or LIHMDS.

Formation of disulfide

byproduct

Oxidation of the thiol during

work-up or storage.

Degas all solvents used in the
final steps. Work up under an
inert atmosphere. Store the
final product under nitrogen or

argon at low temperature.

Boc group cleavage

Accidental exposure to strong

acidic conditions.

Ensure all reagents and
solvents are neutral or basic
unless acidic cleavage is
intended. Use buffered
aqueous solutions during

work-up.

Epimerization / Racemization

Use of harsh basic or acidic
conditions, especially if the a-
carbon is susceptible to

deprotonation.

Use milder bases (e.g., K2COs
instead of NaH) where
possible. Keep reaction
temperatures low. Minimize

reaction times.

Conclusion

The synthesis of conformationally constrained methionine analogs is a valuable tool for

medicinal chemists and drug development professionals. By applying the principles of

conformational restriction, researchers can design novel molecules with improved potency,

selectivity, and metabolic stability. The protocols and insights provided in this guide offer a solid

foundation for the synthesis and characterization of cyclopropyl and azetidine-based

methionine analogs, paving the way for the development of next-generation therapeutics.

References

© 2026 BenchChem. All rights reserved.

10/16

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13222147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Martinez, Y., Li, X., Liu, G., Bin, P., Yan, W., Mas, D., Valdivié, M., Hu, C. A. A., Ren, W., &
Yin, Y. (2017). The role of methionine on metabolism, oxidative stress, and diseases. Amino
Acids, 49(12), 2091-2098. [Link]

Martinez, Y., et al. (2017). The role of methionine on metabolism, oxidative stress, and
diseases. ResearchGate. [Link]

Ishii, C., & Hamase, K. (2023). Development and Application of Analytical Methods for Chiral
Amino Acids and Related Metabolites. Journal of the Mass Spectrometry Society of Japan.
[Link]

Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]
biocrates life science ag. (2024). Methionine - Metabolite. [Link]
Healthline. (2018). Methionine: Functions, Food Sources and Side Effects. [Link]

Fantin, G., Fogagnolo, M., Guerrini, R., Marastoni, M., Medici, A., & Pedrini, P. (1994).
Conformationally constrained amino acids: A concise route to a methionine analogue.
Tetrahedron, 50, 12973-12978. [Link]

D'Orazio, G., et al. (2019). Chiral Chromatographic Analysis of Amino Acids with Pre-column
Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using lon-
Pair Reagents. PMC. [Link]

Metair Biotechnology. (2025). Unveiling Amino Acid Analysis: Challenges and Best Practices
with Biological Samples. [Link]

Li, J., & Sha, Y. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules,
13(5), 1111-1119. [Link]

Motorin, Y., et al. (2022). Analogs of S-Adenosyl-L-Methionine in Studies of
Methyltransferases. PMC. [Link]

Ali, T., et al. (2015). N-tert-Butoxycarbonylation of Structurally Diverse Amines and
Sulfamides under Water-Mediated Catalyst-Free Conditions. PMC. [Link]

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28929442/
https://www.researchgate.net/publication/320108395_The_role_of_methionine_on_metabolism_oxidative_stress_and_diseases
https://www.jstage.jst.go.jp/article/massspec/71/1/71_17/_article
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.shtm
https://biocrates.com/metabolites/methionine/
https://www.healthline.com/nutrition/methionine
https://www.semanticscholar.org/paper/Conformationally-constrained-amino-acids%3A-A-concise-Fantin-Fogagnolo/26274488b3f1400e93081e6040e0b35520a7b458
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6891583/
https://www.metair-bio.com/news/unveiling-amino-acid-analysis-challenges-and-best-practices-with-biological-samples-n5174066.html
https://www.mdpi.com/1420-3049/13/5/1111
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9035222/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4446543/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13222147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Fasan, R. (2021). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with
Remarkable Properties. PMC. [Link]

Arribat, M., et al. (2025). Advances in chiral analysis: from classical methods to emerging
technologies. Nature Communications. [Link]

Dong, M., et al. (2025). Cyclopropylmethyl S-adenosyl-I-methionine: an enzymatic
cyclopropylmethyl donor. RSC Publishing. [Link]

ResearchGate. (2023). Biosyntheses of azetidine-containing natural products | Request PDF.
[Link]

Hruby, V. J. (1982). Conformational restrictions of biologically active peptides via amino acid
side chain groups. Life Sciences, 31(3), 189-199. [Link]

ResearchGate. (2016). How to do esterification of amino acid?. [Link]

Semantic Scholar. (1998). A Mild and Convenient Procedure for the Esterification of Amino
Acids. [Link]

Sharma, G., et al. (2012). Versatile and Stereoselective Syntheses of Orthogonally Protected
B-Methylcysteine and B-Methyllanthionine. PMC. [Link]

MDPI. (2021). Conformationally Constrained Peptides. [Link]

Fiori, L., et al. (2023). Sulfuric Acid Catalyzed Esterification of Amino Acids in Thin Film.
PMC. [Link]

Technology Networks. (2024). Peptide therapeutics: reconstructing protein surfaces using
constrained peptides. [Link]

Lee, J., et al. (1998). Methionine analogues as inhibitors of methionyl-tRNA synthetase.
Bioorganic & Medicinal Chemistry Letters, 8(24), 3511-3514. [Link]

ResearchGate. (2025). Conformationally Constrained Amino Acids in Peptide Design. [Link]

Wiley-VCH. (n.d.). 1 Protection Reactions. [Link]

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8000454/
https://www.nature.com/articles/s41467-024-52115-3
https://pubs.rsc.org/en/content/articlelanding/2025/sc/d5sc06767g
https://www.researchgate.net/publication/372097033_Biosyntheses_of_azetidine-containing_natural_products
https://pubmed.ncbi.nlm.nih.gov/6128453/
https://www.researchgate.net/post/How_to_do_esterification_of_amino_acid
https://www.semanticscholar.org/paper/A-Mild-and-Convenient-Procedure-for-the-of-Amino-Verardo-Giumanini/845199651586b669e46a964f77c3a07a68395568
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3401735/
https://www.mdpi.com/2673-8392/1/1/10
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10620027/
https://www.technologynetworks.com/drug-discovery/articles/peptide-therapeutics-reconstructing-protein-surfaces-using-constrained-peptides-384784
https://pubmed.ncbi.nlm.nih.gov/9934462/
https://www.researchgate.net/publication/382909520_Conformationally_Constrained_Amino_Acids_in_Peptide_Design
https://application.wiley-vch.de/books/sample/3527306322_c01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13222147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Dong, M., et al. (2025). Cyclopropylmethyl S-adenosyl-I-methionine: an enzymatic
cyclopropylmethyl donor. PMC. [Link]

Dong, M., et al. (2025). Cyclopropylmethyl S-adenosyl-I-methionine: an enzymatic
cyclopropylmethyl donor. Chemical Science. [Link]

Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. [Link]

ACS Publications. (2025). A Modular and Scalable Route to Protected Cyclopropane Amino
Acid Building Blocks. [Link]

Avenoza, A., et al. (2007). Recent Progress on the Stereoselective Synthesis of Cyclic
Quaternary a-Amino Acids. PMC. [Link]

IntechOpen. (2018). Azetidine Synthesis. [Link]

ResearchGate. (2025). Efficient Incorporation of Unsaturated Methionine Analogues into
Proteins in Vivo | Request PDF. [Link]

ResearchGate. (2022). (PDF) Analogs of S-Adenosyl-L-Methionine in Studies of
Methyltransferases. [Link]

Sufrin, J. R., Coulter, A. W., & Talalay, P. (1979). Structural and conformational analogues of
L-methionine as inhibitors of the enzymatic synthesis of S-adenosyl-L-methionine. IV. Further
mono-, bi- and tricyclic amino acids. Molecular Pharmacology, 15(3), 661-677. [Link]

Dong, M., et al. (2025). Cyclopropylmethyl S-adenosyl-I-methionine: an enzymatic
cyclopropylmethyl donor. Chemical Science (RSC Publishing). [Link]

Liu, Y., et al. (2025). Azetidine amino acid biosynthesis by non-heme iron-dependent
enzymes. PMC. [Link]

Basi,-Bafitlhile, S., et al. (2013). Synthesis of a conformationally constrained d-amino acid
building block. Molecules, 18(2), 2136-2146. [Link]

University of Birmingham. (n.d.). Synthesis of azetidines, y-lactams, fused furan
bispyrrolidines and 2-pyrazolines. [Link]

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11480608/
https://doi.org/10.1039/D5SC06767G
https://www.masterorganicchemistry.com/reaction-guide/amine-protection-and-deprotection/
https://pubs.acs.org/doi/10.1021/acs.orglett.5c01018
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6257321/
https://www.intechopen.com/chapters/63897
https://www.researchgate.net/publication/12586737_Efficient_Incorporation_of_Unsaturated_Methionine_Analogues_into_Proteins_in_Vivo
https://www.researchgate.net/publication/360098586_Analogs_of_S-Adenosyl-L-Methionine_in_Studies_of_Methyltransferases
https://pubmed.ncbi.nlm.nih.gov/492150/
https://pubs.rsc.org/en/content/articlehtml/2025/sc/d5sc06767g
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11494881/
https://pubmed.ncbi.nlm.nih.gov/23434857/
https://etheses.bham.ac.uk/id/eprint/5033/1/Hussain14PhD.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13222147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Organic Chemistry Portal. (n.d.). Azetidine synthesis. [Link]

e Arias, M., & Sels, B. (2024). Methionine and its hydroxy analogues: the paths toward their
sustainable chemical synthesis. RSC Sustainability. [Link]

» ResearchGate. (n.d.). (PDF) Synthesis of Conformationally Constrained Nucleoside
Analogues. [Link]

e Ukrainian Chemistry Journal. (2024). ASYMMETRIC SYNTHESIS OF CHI-CONSTRAINED
GLUTAMIC ACIDS AND RELATED COMPOUNDS VIA MICHAEL ADDITION REACTIONS.
[Link]

e RSC Publishing. (n.d.). Synthesis of conformationally constrained amino acid and peptide
derivatives. [Link]

o ePrints Soton. (2002). The stereospecific synthesis of 'orthogonally' protected lanthionines.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. The role of methionine on metabolism, oxidative stress, and diseases - PubMed
[pubmed.ncbi.nim.nih.gov]

2. researchgate.net [researchgate.net]

3. Methionine - Metabolite - biocrates life science ag [biocrates.com]

4. Conformational restrictions of biologically active peptides via amino acid side chain groups
- PubMed [pubmed.ncbi.nlm.nih.gov]

5. encyclopedia.pub [encyclopedia.pub]

6. Peptide therapeutics: reconstructing protein surfaces using constrained peptides
[iptonline.com]

7. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.organic-chemistry.org/synthesis/heterocycles/azetidines.shtm
https://pubs.rsc.org/en/content/articlelanding/2024/su/d3su00224a
https://www.researchgate.net/publication/289551408_Synthesis_of_Conformationally_Constrained_Nucleoside_Analogues
https://ukrchemjournal.com/index.php/journal/article/view/1589
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a700873g
https://eprints.soton.ac.uk/19864/
https://www.benchchem.com/product/b13222147?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/28929442/
https://pubmed.ncbi.nlm.nih.gov/28929442/
https://www.researchgate.net/publication/319904765_The_role_of_methionine_on_metabolism_oxidative_stress_and_diseases
https://biocrates.com/methionine/
https://pubmed.ncbi.nlm.nih.gov/6126794/
https://pubmed.ncbi.nlm.nih.gov/6126794/
https://encyclopedia.pub/entry/7539
https://www.iptonline.com/articles/peptide-therapeutics-reconstructing-protein-surfaces-using-cons
https://www.iptonline.com/articles/peptide-therapeutics-reconstructing-protein-surfaces-using-cons
https://www.researchgate.net/publication/318391459_Conformationally_Constrained_Amino_Acids_in_Peptide_Design
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13222147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

8. pubs.rsc.org [pubs.rsc.org]

9. Cyclopropylmethyl S-adenosyl-I-methionine: an enzymatic cyclopropylmethyl donor - PMC
[pmc.ncbi.nlm.nih.gov]

10. Cyclopropylmethyl S -adenosyl- | -methionine: an enzymatic cyclopropylmethyl donor -
Chemical Science (RSC Publishing) DOI:10.1039/D5SC06767G [pubs.rsc.org]

11. Cyclopropylmethyl S-adenosyl-lI-methionine: an enzymatic cyclopropylmethyl donor -
Chemical Science (RSC Publishing) [pubs.rsc.org]

12. researchgate.net [researchgate.net]

13. Azetidine amino acid biosynthesis by non-heme iron-dependent enzymes - PMC
[pmc.ncbi.nlm.nih.gov]

14. etheses.bham.ac.uk [etheses.bham.ac.uk]

15. pdf.benchchem.com [pdf.benchchem.com]

16. researchgate.net [researchgate.net]

17. api.pageplace.de [api.pageplace.de]

18. Azetidine synthesis [organic-chemistry.org]

19. Boc-Protected Amino Groups [organic-chemistry.org]
20. pdf.benchchem.com [pdf.benchchem.com]

21. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-
Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nim.nih.gov]

22. Development and Application of Analytical Methods for Chiral Amino Acids and Related
Metabolites [jstage.jst.go.jp]

23. Chiral Amino Acid Analysis Using LC/MS | Wako Blog | Laboratory Chemicals-FUJIFILM
Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

24. Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-
Phthalaldehyde: Improving the Determination of Enantiomers Using lon-Pair Reagents -
PMC [pmc.ncbi.nlm.nih.gov]

25. Unveiling Amino Acid Analysis: Challenges and Best Practices with Biological Samples -
WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

To cite this document: BenchChem. [Application Notes & Protocols: Synthesis of
Conformationally Constrained Methionine Analogs]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13222147/docs#application-notes-
protocols-synthesis-of-conformationally-constrained-methionine-analogs]

© 2026 BenchChem. All rights reserved. 15/16 Tech Support


https://pubs.rsc.org/en/content/articlepdf/2025/sc/d5sc06767g
https://pmc.ncbi.nlm.nih.gov/articles/PMC12522151/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12522151/
https://pubs.rsc.org/en/content/articlehtml/2025/sc/d5sc06767g
https://pubs.rsc.org/en/content/articlehtml/2025/sc/d5sc06767g
https://pubs.rsc.org/en/content/articlelanding/2025/sc/d5sc06767g
https://pubs.rsc.org/en/content/articlelanding/2025/sc/d5sc06767g
https://www.researchgate.net/publication/373226593_Biosyntheses_of_azetidine-containing_natural_products
https://pmc.ncbi.nlm.nih.gov/articles/PMC12614342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12614342/
https://etheses.bham.ac.uk/id/eprint/6838/1/Hama_Salih16PhD.pdf
https://pdf.benchchem.com/92/Application_Notes_and_Protocols_Malonic_Ester_Synthesis_for_Amino_Acid_Preparation.pdf
https://www.researchgate.net/publication/231532622_Efficient_Incorporation_of_Unsaturated_Methionine_Analogues_into_Proteins_in_Vivo
https://api.pageplace.de/preview/DT0400.9780443403514_A62784756/preview-9780443403514_A62784756.pdf
https://www.organic-chemistry.org/synthesis/heterocycles/azetidines.shtm
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://pdf.benchchem.com/558/The_Cornerstone_of_Modern_Peptide_Synthesis_An_In_depth_Technical_Guide_to_N_Boc_Protected_Amino_Acids.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://www.jstage.jst.go.jp/article/jpchrom/44/1/44_2023.001/_article
https://www.jstage.jst.go.jp/article/jpchrom/44/1/44_2023.001/_article
https://labchem-wako.fujifilm.com/us/wako-blog/038612.html
https://labchem-wako.fujifilm.com/us/wako-blog/038612.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12755875/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12755875/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12755875/
https://dmpkservice.wuxiapptec.com/articles/458-unveiling-amino-acid-analysis-challenges-and-best-practices-with-biological-samples/
https://dmpkservice.wuxiapptec.com/articles/458-unveiling-amino-acid-analysis-challenges-and-best-practices-with-biological-samples/
https://www.benchchem.com/product/b13222147/docs#application-notes-protocols-synthesis-of-conformationally-constrained-methionine-analogs
https://www.benchchem.com/product/b13222147/docs#application-notes-protocols-synthesis-of-conformationally-constrained-methionine-analogs
https://www.benchchem.com/product/b13222147/docs#application-notes-protocols-synthesis-of-conformationally-constrained-methionine-analogs
https://www.benchchem.com/product/b13222147/docs#application-notes-protocols-synthesis-of-conformationally-constrained-methionine-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13222147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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